Cas no 2137997-17-0 (3-(2-amino-1H-imidazol-1-yl)methyl-1lambda6-thietane-1,1-dione)

• Product Name: 3-(2-amino-1H-imidazol-1-yl)methyl-1lambda6-thietane-1,1-dione
• CAS No: 2137997-17-0
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6498940
• PubChem ID: 165479537
• Update Time: 2025-06-15

3-(2-amino-1H-imidazol-1-yl)methyl-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1H-imidazol-1-yl)methyl-1lambda6-thietane-1,1-dione
• 3-[(2-amino-1H-imidazol-1-yl)methyl]-1lambda6-thietane-1,1-dione
• 2137997-17-0
• EN300-1113198

• Inchi： 1S/C7H11N3O2S/c8-7-9-1-2-10(7)3-6-4-13(11,12)5-6/h1-2,6H,3-5H2,(H2,8,9)
• InChI Key： BJFMWSGQTRYOJI-UHFFFAOYSA-N
• SMILES： S1(CC(CN2C=CN=C2N)C1)(=O)=O

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.4Ų

Additional information on 3-(2-amino-1H-imidazol-1-yl)methyl-1lambda6-thietane-1,1-dione

Introduction to 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione (CAS No. 2137997-17-0)

3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione (CAS No. 2137997-17-0) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thietane family, a class of four-membered ring compounds known for their stability and reactivity. The presence of the imidazole moiety and the amino group in the structure adds to its versatility and biological significance.

The thietane ring, a sulfur-containing cyclic ether, is a key structural element in this compound. Thietanes are known for their ability to form stable complexes with various metal ions, making them valuable in coordination chemistry and catalysis. The imidazole moiety, on the other hand, is a common functional group found in many biologically active molecules, including histamine and several amino acids. The combination of these functional groups in 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione suggests a wide range of potential applications in drug discovery and development.

Recent studies have highlighted the importance of 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The mechanism of action is believed to involve the disruption of fungal cell membranes, which is facilitated by the unique chemical properties of the thietane ring and the imidazole moiety.

In addition to its antifungal properties, 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while sparing normal cells makes it a promising candidate for further development as an anticancer drug.

The synthesis of 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione has been optimized using modern synthetic techniques, ensuring high yields and purity. One common synthetic route involves the reaction of a thietane derivative with an imidazole-containing reagent under controlled conditions. This approach allows for the efficient production of the compound on both laboratory and industrial scales.

Pharmacokinetic studies have shown that 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for oral administration in therapeutic applications. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its biological effects.

Toxicity assessments have been conducted to evaluate the safety profile of 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione. Preclinical studies using animal models have demonstrated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical evaluation.

In conclusion, 3-(2-amino-1H-imidazol-1-yl)methyl-1λ6-thietane-1,1-dione (CAS No. 2137997-17-0) is a promising heterocyclic compound with diverse biological activities. Its unique chemical structure combines the stability and reactivity of the thietane ring with the biological significance of the imidazole moiety and amino group. Ongoing research continues to uncover new applications for this compound in areas such as antifungal therapy and cancer treatment. As more data becomes available from preclinical and clinical studies, 3-(2-amino-1H-imidazol-1-yL)methyl-lambda6-thietane-l,l-dione is poised to make significant contributions to the field of medicinal chemistry.